N-(2,4-dichlorophenyl)-2-[(4-fluorophenyl)sulfonyl]acetamide

• IUPAC Name: N-(2,4-dichlorophenyl)-2-(4-fluorophenyl)sulfonylacetamide
• InChI: InChI=1S/C14H10Cl2FNO3S/c15-9-1-6-13(12(16)7-9)18-14(19)8-22(20,21)11-4-2-10(17)3-5-11/h1-7H,8H2,(H,18,19)
• InChI Key: UROYHSBHIWHKJU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1F)S(=O)(=O)CC(=O)NC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C14H10Cl2FNO3S
• Molecular Weight: 362.2 g/mol

Description

N-(2,4-dichlorophenyl)-2-[(4-fluorophenyl)sulfonyl]acetamide, also known as DCFSA, is a synthetic compound that has gained attention in the field of scientific research due to its potential therapeutic applications. DCFSA belongs to the class of sulfonamide compounds and has been studied for its mechanism of action and physiological effects.

Scientific Research Applications

Cytotoxic Activity in Cancer Research

Some novel sulfonamide derivatives, related to the core structure of interest, have been synthesized and shown to exhibit cytotoxic activity against breast and colon cancer cell lines. The study found specific compounds displaying potent anticancer activity, indicating the potential utility of such compounds in cancer therapy (Ghorab, Alsaid, Abdullah-al-Dhfyan, & Arafa, 2015).

Role in Metabolism and Chemical Carcinogenesis

Research on the metabolism of aromatic amines suggests the involvement of N,O-sulfonation in chemical carcinogenesis, highlighting the complexity of sulfonamide derivatives' metabolic pathways and their potential implications in carcinogenesis (Mulder & Meerman, 1983).

Investigation of Thermal Degradation

A study into the thermal degradation of modafinil and related compounds, including sulfonamide derivatives, revealed insights into the challenges of analyzing such compounds using gas chromatography-mass spectrometry (GC-MS), underscoring the need for careful interpretation of analytical results in forensic and clinical contexts (Dowling et al., 2017).

Potential as Pesticides

New derivatives of N-aryl-2,4-dichlorophenoxyacetamide have been characterized for their potential as pesticides, showcasing the versatility of this chemical framework for developing novel agricultural chemicals (Olszewska, Pikus, & Tarasiuk, 2008).

Immunomodulatory Effects

Studies on specific sulfonamide derivatives have demonstrated their capability to modify lymphoid cell reactivity and enhance the immune response to tumors, suggesting a promising avenue for immunotherapy in cancer treatment (Wang et al., 2004).

Enhancement of CTL Response

Research on the immunopotentiator CL 259, 763, a compound related to the chemical structure of interest, showed its effectiveness in enhancing the cytolytic T-lymphocyte (CTL) response in various experimental models, further indicating the potential for immunomodulatory applications (Wang, Ruszala-Mallon, Lumanglas, Silva, & Durr, 1988).